Cas no 1909336-11-3 (3-cyclopropyl-1-(oxan-2-yl)-1H-pyrazole)

• Product Name: 3-cyclopropyl-1-(oxan-2-yl)-1H-pyrazole
• CAS No: 1909336-11-3
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• MDL: MFCD29906808
• CID: 5246898
• PubChem ID: 122163236
• Update Time: 2025-06-08

3-cyclopropyl-1-(oxan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-1-(oxan-2-yl)-1H-pyrazole
• 1H-Pyrazole, 3-cyclopropyl-1-(tetrahydro-2H-pyran-2-yl)-

• MDL： MFCD29906808
• Inchi： 1S/C11H16N2O/c1-2-8-14-11(3-1)13-7-6-10(12-13)9-4-5-9/h6-7,9,11H,1-5,8H2
• InChI Key： SLQIMDYDWSXEDJ-UHFFFAOYSA-N
• SMILES： N1(C2OCCCC2)C=CC(C2CC2)=N1

Additional information on 3-cyclopropyl-1-(oxan-2-yl)-1H-pyrazole

Introduction to 3-Cyclopropyl-1-(Oxan-2-yl)-1H-Pyrazole (CAS No. 1909336-11-3)

3-Cyclopropyl-1-(Oxan-2-yl)-1H-pyrazole, a compound with the CAS number 1909336-11-3, is a versatile molecule that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl group and an oxan (tetrahydro-2H-pyran) moiety attached to a pyrazole ring. These structural elements contribute to its chemical stability and biological activity, making it a valuable candidate for drug discovery and development.

The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is a common scaffold in medicinal chemistry due to its ability to modulate various biological targets. The presence of the cyclopropyl group adds conformational rigidity and lipophilicity, which can enhance the compound's pharmacokinetic properties. The oxan moiety, on the other hand, introduces additional functional groups that can be modified to fine-tune the compound's activity and selectivity.

Recent studies have explored the potential of 3-cyclopropyl-1-(oxan-2-yl)-1H-pyrazole as a lead compound for the development of novel therapeutic agents. One notable area of research is its activity as an inhibitor of specific enzymes involved in disease pathways. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against protein kinases, which are key regulators of cellular signaling pathways and are often dysregulated in diseases such as cancer and inflammatory disorders.

In another study, researchers investigated the anti-inflammatory properties of 3-cyclopropyl-1-(oxan-2-yl)-1H-pyrazole. The results showed that this compound effectively reduced inflammation in both in vitro and in vivo models by inhibiting the production of pro-inflammatory cytokines. This finding suggests that 3-cyclopropyl-1-(oxan-2-yl)-1H-pyrazole could be further developed into a therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic profile of 3-cyclopropyl-1-(oxan-2-yl)-1H-pyrazole has also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its effectiveness as a drug candidate. Its high oral bioavailability and low toxicity make it an attractive option for further preclinical and clinical evaluation.

In addition to its potential therapeutic applications, 3-cyclopropyl-1-(oxan-2-yl)-1H-pyrazole has been used as a building block in synthetic chemistry to create more complex molecules with enhanced biological activities. The modular nature of this compound allows chemists to introduce various functional groups through synthetic transformations, thereby expanding its utility in drug discovery programs.

The synthesis of 3-cyclopropyl-1-(oxan-2-yl)-1H-pyrazole has been optimized using modern synthetic methods, including transition-metal-catalyzed reactions and multistep synthetic routes. These methods have improved the efficiency and scalability of the synthesis process, making it more feasible for large-scale production. The availability of efficient synthetic protocols has facilitated the exploration of structure-activity relationships (SAR) studies, which are essential for optimizing the biological activity and pharmacological properties of this compound.

In conclusion, 3-cyclopropyl-1-(oxan-2-yl)-1H-pyrazole (CAS No. 1909336-11-3) is a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development into therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its biological activities and potential therapeutic uses, highlighting its significance in the field of drug discovery.